Cas no 172426-86-7 (Despropylene Gatifloxacin)

• Product Name: Despropylene Gatifloxacin
• CAS No: 172426-86-7
• MF: C₁₆H₁₈FN₃O₄
• MW: 335.330227375031
• MDL: MFCD18252410
• CID: 847219
• PubChem ID: 18448976
• Update Time: 2025-07-21

Despropylene Gatifloxacin Chemical and Physical Properties

Names and Identifiers

• 7-[(2-Aminoethyl)amino]-1-cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-4-oxo- 3-quinolinecarboxylic Acid
• Despropylene Gatifloxacin
• 3-Quinolinecarboxylic acid, 7-[(2-aMinoethyl)aMino]-1-cyclopropyl-6-fluoro-1,4-dihydro-8-Methoxy-4-oxo-
• 3-Quinolinecarboxylic acid, 7-[(2-aminoethyl)amino]-1-cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-4-o
• 7-(2-aminoethylamino)-1-cyclopropyl-6-fluoro-8-methoxy-4-oxoquinoline-3-carboxylic acid
• Gatifloxacin Impurity 2
• Gatifloxacin Despropylene Impurity
• 7-(2-Aminoethylamino)-1-cyclopropyl-6-fluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 7-[(2-Aminoethyl)amino]-1-cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-4-oxo-quinolin-3-carboxylic acid
• VRWBCRPZUUYZMQ-UHFFFAOYSA-N
• DespropyleneGatifloxacin
• 7-((2-Aminoethyl)amino)-1-cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic acid
• 79BFU2NF48
• 7-[(2-Aminoethyl)amino]-1-cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-4-oxo- 3-quinolinecarboxylic Acid;
• CS-0146130
• SCHEMBL5550869
• UNII-79BFU2NF48
• 172426-86-7
• DTXSID30593899
• 7-[(2-AMINOETHYL)AMINO]-1-CYCLOPROPYL-6-FLUORO-8-METHOXY-4-OXOQUINOLINE-3-CARBOXYLIC ACID
• 7-[(2-Aminoethyl)amino]-1-cyclopropyl-6-fluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 7-((2-Aminoethyl)amino)-1-cyclopropyl-6-fluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• J-010817
• AKOS027250762
• HY-138216
• 3-Quinolinecarboxylic acid, 7-((2-aminoethyl)amino)-1-cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-4-oxo-
• DA-52463
• 7-[(2-aminoethyl)amino]-1-cyclopropyl-1,4-dihydro-4-oxo-6-fluoro-8-methoxy-3-quinoline carboxylic acid

• MDL： MFCD18252410
• Inchi： 1S/C16H18FN3O4/c1-24-15-12(19-5-4-18)11(17)6-9-13(15)20(8-2-3-8)7-10(14(9)21)16(22)23/h6-8,19H,2-5,18H2,1H3,(H,22,23)
• InChI Key： VRWBCRPZUUYZMQ-UHFFFAOYSA-N
• SMILES： FC1=CC2C(C(C(=O)O)=CN(C=2C(=C1NCCN)OC)C1CC1)=O

Computed Properties

• Exact Mass: 335.12800
• Monoisotopic Mass: 335.12813423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.6
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.509
• Melting Point: 198-200?C
• Boiling Point: 556.7 °C at 760 mmHg
• Flash Point: 290.5 °C
• Refractive Index: 1.682
• PSA: 106.58000
• LogP: 2.32620

Despropylene Gatifloxacin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on Despropylene Gatifloxacin

Comprehensive Analysis of Despropylene Gatifloxacin (CAS No. 172426-86-7): Properties, Applications, and Industry Insights

Despropylene Gatifloxacin (CAS No. 172426-86-7) is a fluoroquinolone derivative with significant pharmacological relevance. As a key intermediate in the synthesis of Gatifloxacin, this compound has garnered attention in pharmaceutical research due to its structural specificity and potential therapeutic applications. The Despropylene variant distinguishes itself through its modified side chain, which influences solubility and bioavailability—a critical factor in drug formulation.

Recent trends in antibiotic resistance have heightened interest in fluoroquinolones like Despropylene Gatifloxacin. Researchers are exploring its efficacy against multidrug-resistant pathogens, aligning with global searches for "new antibiotic alternatives 2024" and "fluoroquinolone mechanism of action." Its CAS No. 172426-86-7 serves as a unique identifier in patent databases and regulatory filings, often queried alongside "Gatifloxacin synthesis pathway" in academic literature.

From a chemical perspective, Despropylene Gatifloxacin exhibits a molecular weight of 375.4 g/mol and a purity threshold typically exceeding 98% in commercial batches. Analytical techniques such as HPLC and NMR confirm its structural integrity, addressing common industry concerns like "pharmaceutical intermediate quality control." The compound’s stability under varying pH conditions makes it suitable for oral and injectable formulations, a topic frequently searched as "drug formulation challenges 2024."

The synthesis of Despropylene Gatifloxacin involves a multi-step process, including cyclization and fluorination reactions. Optimizing yield and minimizing impurities are focal points for manufacturers, reflecting search trends like "green chemistry in API production." Regulatory compliance with ICH guidelines ensures its suitability for global markets, a detail often paired with queries such as "pharmaceutical regulatory updates."

In clinical contexts, studies highlight Despropylene Gatifloxacin’s role in combating respiratory and urinary tract infections. Its spectrum of activity against Gram-positive and Gram-negative bacteria resonates with searches for "broad-spectrum antibiotics." However, pharmacovigilance data emphasize adherence to dosage protocols to mitigate adverse effects—a point frequently raised in "antibiotic safety profiles" discussions.

Market analysts project growth for Gatifloxacin intermediates, driven by rising demand in emerging economies. Keywords like "pharmaceutical supply chain 2024" and "API market trends" underscore this trajectory. Sustainable production methods, including solvent recovery systems, align with the industry’s shift toward "eco-friendly drug manufacturing," further enhancing the compound’s commercial viability.

In conclusion, Despropylene Gatifloxacin (CAS No. 172426-86-7) represents a nexus of chemical innovation and therapeutic potential. Its relevance to contemporary challenges—from antibiotic resistance to sustainable manufacturing—positions it as a compound of enduring scientific and industrial interest.